1-(3-(1,1-Difluoroethyl)piperidin-1-yl)-2-(methylamino)ethan-1-one
Overview
Description
1-(3-(1,1-Difluoroethyl)piperidin-1-yl)-2-(methylamino)ethan-1-one is a useful research compound. Its molecular formula is C10H18F2N2O and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Nucleophilic Aromatic Substitution and Synthetic Applications
- Synthesis Techniques: Research on nucleophilic aromatic substitution reactions involving piperidine derivatives demonstrates their utility in synthesizing complex organic compounds. Such reactions offer pathways for creating various aromatic compounds, indicating potential routes for synthesizing or modifying compounds like "1-(3-(1,1-Difluoroethyl)piperidin-1-yl)-2-(methylamino)ethan-1-one" (Pietra & Vitali, 1972).
Pharmacological Studies and Drug Design
- Drug Design and Binding Affinity: Arylcycloalkylamines, including piperidine derivatives, are highlighted for their roles in enhancing the potency and selectivity of D2-like receptor ligands. This suggests potential applications in designing drugs targeting the central nervous system, hinting at the pharmacological relevance of similar structures (Sikazwe et al., 2009).
Material Science and Chemical Properties
- Ionic Liquids and Separation Technologies: The study of ionic liquids for separating mixtures of alkanes and alkenes indicates the importance of understanding the solvation and phase behavior of chemical compounds in various media. This knowledge can be applied to the separation and purification processes in industrial chemistry, including the manipulation of compounds with similar structures (Domańska et al., 2016).
Environmental Applications
- Water Treatment and Purification: Advances in thin-film composite membranes for reverse osmosis and nanofiltration emphasize the role of polyamide materials in environmental applications. Understanding the chemical properties and reactivity of compounds like "this compound" can contribute to the development of new materials for water purification and desalination (Gohil & Ray, 2017).
Properties
IUPAC Name |
1-[3-(1,1-difluoroethyl)piperidin-1-yl]-2-(methylamino)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18F2N2O/c1-10(11,12)8-4-3-5-14(7-8)9(15)6-13-2/h8,13H,3-7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LBXMSGRAKFFOPR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCN(C1)C(=O)CNC)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18F2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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